Cas no 1261780-00-0 (5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl)

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring chloro and trifluoromethoxy substituents, offering unique electronic and steric properties for synthetic applications. The chloro and methyl groups enhance reactivity at the ortho position, while the trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its rigid biphenyl scaffold allows for precise structural modifications, making it valuable in ligand design and material science. The trifluoromethoxy group further imparts resistance to oxidative degradation, improving compound longevity in experimental settings.

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl structure

1261780-00-0 structure

Product Name:5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl

CAS No:1261780-00-0

MF:C₁₄H₁₀ClF₃O

MW:286.676813602448

CID:4996542

Update Time:2025-10-30

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl
- Inchi： 1S/C14H10ClF3O/c1-9-6-7-10(15)8-12(9)11-4-2-3-5-13(11)19-14(16,17)18/h2-8H,1H3
- InChI Key： RPSYTVGQUKGGQH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=C(C=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 295
XLogP3: 5.7
Topological Polar Surface Area: 9.2

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004644-250mg	5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl	1261780-00-0	97%	250mg	475.20 USD	2021-07-05
Alichem	A011004644-500mg	5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl	1261780-00-0	97%	500mg	798.70 USD	2021-07-05
Alichem	A011004644-1g	5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl	1261780-00-0	97%	1g	1,475.10 USD	2021-07-05

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Additional information on 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261780-00-0)

5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261780-00-0) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and chloro-methyl substitutions, plays a pivotal role in the development of advanced materials and bioactive molecules. Its molecular structure, C14H10ClF3O, offers a balance of lipophilicity and electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated motifs are known to improve metabolic resistance and binding affinity. The compound’s CAS No. 1261780-00-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From an industrial perspective, 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl is often utilized in the synthesis of liquid crystal materials and organic semiconductors. Its trifluoromethoxy group contributes to low dielectric constants, a critical feature for high-performance electronic devices. This aligns with the growing trend of green chemistry, as industries seek eco-friendly alternatives with minimal environmental impact.

Another hot topic linked to this compound is its role in pesticide intermediates. The chloro-methyl moiety enhances pesticidal activity, making it a candidate for next-generation crop protection agents. With global concerns about food security and sustainable agriculture, CAS No. 1261780-00-0 is increasingly explored for its agrochemical potential.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl. Its purity and stability under various conditions are critical for industrial scalability. Recent publications highlight its compatibility with continuous flow chemistry, a method gaining traction for its efficiency and reduced waste generation.

In summary, 5-Chloro-2-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261780-00-0) is a versatile compound with multifaceted applications. Its integration into pharmaceuticals, electronics, and agrochemicals underscores its importance in modern science. As research progresses, this compound is poised to address key challenges in material science and life sciences.